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Compound of Interest

Compound Name: Antimycin A4
CAS No.: 27220-59-3
Cat. No.: B020572
Get Quote
. J

An In-depth Examination of a Potent Mitochondrial Complex Il Inhibitor

This guide provides a comprehensive technical overview of Antimycin A4, a key member of
the antimycin A complex. As a Senior Application Scientist, the following sections will delve into
the critical details of its biochemical properties, mechanism of action, and practical applications
in a laboratory setting, offering insights grounded in established scientific literature.

Core Compound Identification

Antimycin A4 is a naturally occurring compound produced by Streptomyces species. It is a
crucial tool for researchers studying cellular respiration and mitochondrial dysfunction.
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Property Value Source(s)
CAS Number 27220-59-3 [11[2]13][4]
Molecular Formula C25H34N209 [1]
Molecular Weight Approximately 506.6 g/mol [11[2]

B Soluble in DMSO, DMF,
Solubility [1]
ethanol, and methanol.

Mechanism of Action: Dual Inhibition

Antimycin A4 is primarily recognized for its potent inhibition of the mitochondrial electron
transport chain (ETC). However, it also exhibits a secondary inhibitory effect on a key metabolic

enzyme.

Primary Target: Mitochondrial Complex lll (Cytochrome
¢ Reductase)

The principal mechanism of action for Antimycin A4 is the disruption of cellular respiration
through the inhibition of mitochondrial complex Il (cytochrome bcl complex).[5] It binds to the
Qi site of this complex, which obstructs the transfer of electrons from ubiquinone to cytochrome
c.[2][6] This blockage has several critical downstream consequences:

o Halts Cellular Respiration: The electron flow through the ETC is effectively stopped, leading
to a collapse of the mitochondrial membrane potential.[2][7]

« Inhibits ATP Synthesis: The disruption of the proton gradient across the inner mitochondrial
membrane prevents ATP synthase from producing ATP.[2]

 Induces Oxidative Stress: The inhibition of complex Ill leads to an increased production of
superoxide, a reactive oxygen species (ROS).[2][8] This surge in ROS can induce cellular
damage and trigger apoptosis.[7][8]
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Experimental Workflow for Antimycin A4 Treatment.

Conclusion

Antimycin A4 is a powerful and versatile tool for researchers in various fields, including cell
biology, biochemistry, and drug development. Its well-characterized mechanism of action as a
potent inhibitor of mitochondrial complex Il allows for the precise manipulation of cellular
respiration and the induction of mitochondrial stress. A thorough understanding of its properties
and careful adherence to established protocols are essential for obtaining reliable and
impactful experimental results.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Contact
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Contact our Ph.D. Support Team for a compatibility check
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